Cas no 19909-81-0 (Phenol, 4-methoxy-,phosphite (3:1))

• Product Name: Phenol, 4-methoxy-,phosphite (3:1)
• CAS No: 19909-81-0
• MF: C₂₁H₂₁O₆P
• MW: 400.361607313156
• CID: 226443
• PubChem ID: 177094
• Update Time: 2025-04-19

Phenol, 4-methoxy-,phosphite (3:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methoxy-,phosphite (3:1)
• Tris(4-methoxyphenyl) phosphite
• Phenol, 4-methoxy-, phosphite (3:1)
• 19909-81-0
• VDAQOERDAAOXQV-UHFFFAOYSA-N
• DTXSID20173689
• Tris(4-methoxyphenyl) phosphite #
• SCHEMBL2869289

• Inchi： 1S/C21H21O6P/c1-22-16-4-10-19(11-5-16)25-28(26-20-12-6-17(23-2)7-13-20)27-21-14-8-18(24-3)9-15-21/h4-15H,1-3H3
• InChI Key： VDAQOERDAAOXQV-UHFFFAOYSA-N
• SMILES： P(OC1C=CC(=CC=1)OC)(OC1C=CC(=CC=1)OC)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 400.10763
• Monoisotopic Mass: 400.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: 469.9°C at 760 mmHg
• Flash Point: 296.7°C
• PSA: 55.38
• LogP: 5.47610